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Compound of Interest

Compound Name: 2,4'-Dimethylpropiophenone

CAS No.: 50390-51-7

Cat. No.: B1595998

Get Quote

Introduction & Analyte Profile
2,4'-Dimethylpropiophenone (CAS: 50390-51-7), also known as 1-(2,4-dimethylphenyl)-1-

propanone, is a hydrophobic aromatic ketone. In drug development, it often appears as a

starting material or a process-related impurity. Its structural similarity to regulated precursors

(e.g., 4-methylpropiophenone) demands a method with high specificity to distinguish it from

positional isomers.
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Property Value
Implication for Method
Design

Molecular Formula Monoisotopic Mass: 162.10 Da

Molecular Weight 162.23 g/mol
Target

at m/z 163.1

LogP ~2.8 - 3.1

High hydrophobicity; requires

C18 or Phenyl-Hexyl stationary

phase.

pKa N/A (Neutral ketone)

Ionization relies on adduct

formation (

) in acidic conditions.

Solubility
Low in water; High in

MeOH/ACN

Sample diluent must contain

>40% organic solvent to

prevent precipitation.

Method Development Strategy (Expertise & Logic)
Chromatographic Separation[1]

Column Selection: A standard C18 column is sufficient for retention. However, a Phenyl-

Hexyl column is recommended if isomeric separation (e.g., separating 2,4-dimethyl from 3,4-

dimethyl isomers) is required, as the pi-pi interactions offer orthogonal selectivity.

Mobile Phase:

Organic Modifier: Acetonitrile (ACN) is preferred over Methanol for lower backpressure

and sharper peak shapes for aromatic ketones.

Additive: 0.1% Formic Acid is critical. Although the ketone is neutral, the acidic

environment promotes protonation of the carbonyl oxygen, facilitating the formation of the

ion in the electrospray source.
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Mass Spectrometry Detection[2][3][4]
Ionization Source: Electrospray Ionization (ESI) in Positive Mode.

Fragmentation Logic:

Precursor: m/z 163.1

.

Primary Fragment (Quantifier): Loss of the ethyl group (

) or formation of the acylium ion. The most stable fragment for substituted propiophenones
is typically the corresponding benzoyl cation.

Transition:

(Dimethylbenzoyl cation).

Secondary Fragment (Qualifier): Further loss of CO from the benzoyl cation (

).

Experimental Protocol
Reagents and Standards

Reference Standard: 2,4'-Dimethylpropiophenone (>98% purity).[1]

Solvents: LC-MS Grade Acetonitrile and Water.

Additives: LC-MS Grade Formic Acid.

Sample Preparation Workflow
Objective: Minimize matrix effects while ensuring analyte solubility.

Stock Solution: Dissolve 10 mg of 2,4-DMPP in 10 mL of Acetonitrile (Conc: 1 mg/mL).

Working Standard: Dilute Stock to 10 µg/mL in 50:50 ACN:Water.
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Sample Extraction (for complex matrices):

Aliquot 100 µL sample (plasma/reaction mix).

Add 300 µL cold Acetonitrile (protein precipitation/extraction).

Vortex 30s, Centrifuge at 10,000 x g for 5 min.

Transfer supernatant to autosampler vial.

HPLC Conditions
System: UHPLC System (e.g., Agilent 1290 / Waters Acquity).

Column: Agilent Poroshell 120 EC-C18 (2.1 x 50 mm, 2.7 µm) or equivalent.

Flow Rate: 0.4 mL/min.

Column Temp: 40°C.

Injection Volume: 2 µL.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient Table:

Time (min) %B Description

0.00 10 Initial equilibration

1.00 10
Hold to elute polar

interferences

4.00 90 Linear ramp to elute analyte

5.50 90 Wash

5.60 10 Re-equilibration
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| 7.00 | 10 | End of run |

MS/MS Parameters[3][6]
Source: ESI Positive (

).

Capillary Voltage: 3.5 kV.

Gas Temp: 300°C.

Gas Flow: 10 L/min.

MRM Table:

Compound
Precursor
(m/z)

Product
(m/z)

Dwell (ms)
Collision
Energy (V)

Type

2,4-DMPP 163.1 133.1 50 15 Quantifier

| 2,4-DMPP | 163.1 | 105.1 | 50 | 30 | Qualifier |

Visualizations
Analytical Workflow
This diagram outlines the logical flow from sample preparation to data reporting.
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Caption: Step-by-step analytical workflow from sample extraction to MS/MS quantitation.

Fragmentation Pathway
The proposed fragmentation mechanism for the MRM transitions.
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Precursor Ion
[M+H]+

m/z 163.1

Acylium Ion
(Dimethylbenzoyl cation)

m/z 133.1

 Collision Energy ~15V

Loss of Ethyl group
(or C2H6)

Phenyl Cation
(Dimethylphenyl cation)

m/z 105.1

 Collision Energy ~30V

Loss of CO
(-28 Da)

Click to download full resolution via product page

Caption: Proposed ESI+ fragmentation pathway for 2,4'-Dimethylpropiophenone.

Validation Framework (Self-Validating System)
To ensure trustworthiness, the method must pass the following System Suitability Tests (SST)

before every batch analysis.
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Parameter Acceptance Criteria Rationale

Retention Time Stability min

Ensures gradient pump

accuracy and column

equilibrium.

Peak Symmetry (Tailing)

Indicates no secondary

interactions or column

overload.

Signal-to-Noise (LOQ)
Confirms sensitivity at the Limit

of Quantitation.

Carryover of LOQ

Essential for hydrophobic

analytes that may stick to

injector seals.

Linearity: Establish a calibration curve from 1 ng/mL to 1000 ng/mL (

). Recovery: Spike samples at Low, Mid, and High QC levels; acceptable recovery range is 85-
115%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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